Cas no 728864-81-1 (5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride)

• Product Name: 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride
• CAS No: 728864-81-1
• MF: C₁₆H₁₇ClN₂O₃S
• MW: 352.835781812668
• MDL: MFCD04117304
• CID: 4657956
• PubChem ID: 2760457
• Update Time: 2025-07-01

5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidine-1-carboxamido)naphthalene-1-sulfonylchloride
• 5-(Piperidine-1-carboxamido)naphthalene-1-sulfonyl chloride
• 5-(piperidine-1-carbonylamino)naphthalene-1-sulfonyl Chloride
• DTXSID801175802
• 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride
• 728864-81-1
• 5-[(piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride, AldrichCPR
• 5-[(1-Piperidinylcarbonyl)amino]-1-naphthalenesulfonyl chloride

• MDL： MFCD04117304
• Inchi： 1S/C16H17ClN2O3S/c17-23(21,22)15-9-5-6-12-13(15)7-4-8-14(12)18-16(20)19-10-2-1-3-11-19/h4-9H,1-3,10-11H2,(H,18,20)
• InChI Key： VUCCZJWWIKLNPQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C2C=1C=CC=C2NC(N1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 352.0648413g/mol
• Monoisotopic Mass: 352.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 1-naphthalene sulfonic acids and derivatives

Additional information on 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride

Introduction to 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride (CAS No. 728864-81-1)

5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride, identified by its Chemical Abstracts Service (CAS) number 728864-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, combining a naphthalene sulfonyl chloride moiety with a piperidine carbonyl amino group, make it a valuable building block for drug discovery programs.

The naphthalene-1-sulfonyl chloride part of the molecule introduces a highly reactive sulfonyl group, which is commonly employed in medicinal chemistry for the formation of amide and urea bonds. This reactivity is crucial for constructing complex pharmacophores that can interact with biological targets with high specificity. On the other hand, the piperidine-1-carbonyl-amino substituent adds another layer of functional diversity, enabling further derivatization through nucleophilic substitution reactions. Such modifications are essential for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents that modulate neurotransmitter systems and inflammatory pathways. The compound 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride has been explored as a precursor in the synthesis of potential drugs targeting conditions such as depression, anxiety, and chronic pain. Its structural framework is particularly relevant to the design of ligands that interact with serotonin and dopamine receptors, which are key players in mood regulation and cognitive function.

One of the most compelling aspects of this compound is its utility in generating derivatives with enhanced pharmacological profiles. For instance, researchers have utilized 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride to synthesize small-molecule inhibitors of enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in the pathogenesis of various inflammatory diseases, making them attractive therapeutic targets. By leveraging the reactivity of the sulfonyl chloride group, scientists have been able to create potent and selective inhibitors that exhibit promising preclinical activity.

The incorporation of the piperidine moiety into the molecular structure is particularly noteworthy, as piperidine derivatives are well-documented for their ability to enhance oral bioavailability and improve metabolic stability. This feature is critical for drug candidates intended for clinical use, as it reduces the likelihood of rapid degradation by enzymatic processes in the liver and gut. Furthermore, piperidine-based scaffolds have been successfully employed in numerous approved drugs, reinforcing their importance as pharmacophoric elements.

Recent advancements in computational chemistry have further highlighted the potential of 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride as a lead compound. Molecular docking studies have demonstrated its binding affinity to various protein targets, including G-protein coupled receptors (GPCRs) and ion channels. These interactions are believed to underlie its observed pharmacological effects in preclinical models. The ability to predictively model such interactions has accelerated the drug discovery process, allowing researchers to rapidly screen large libraries of derivatives for optimal activity.

In addition to its applications in central nervous system (CNS) drug development, this compound has shown promise in addressing peripheral inflammatory conditions. For example, derivatives derived from 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride have been investigated for their potential to modulate immune responses by inhibiting key pro-inflammatory cytokines. Such findings align with the broader trend toward developing targeted immunomodulatory therapies that offer improved efficacy and reduced side effects compared to traditional anti-inflammatory agents.

The synthetic versatility of 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride also makes it an attractive tool for academic and industrial research laboratories. Its ability to undergo multiple functionalization reactions allows chemists to explore diverse structural modifications without compromising overall molecular integrity. This flexibility is particularly valuable when designing molecules with tailored physicochemical properties, such as logP values optimized for membrane permeability or polar surface areas minimized to reduce off-target effects.

Looking ahead, the continued exploration of 5-[(Piperidine-1-carbonyl)-amino]-naphthalene-1-sulfonyl chloride and its derivatives is expected to yield novel therapeutics with significant clinical impact. As computational methods improve and high-throughput screening technologies become more sophisticated, the identification of new lead compounds will be facilitated. The compound’s unique combination of structural features positions it as a cornerstone in modern medicinal chemistry efforts aimed at addressing unmet medical needs across multiple therapeutic areas.